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Introduction

The presence of nitrosamine impurities in pharmaceutical products is a significant safety
concern due to their classification as probable human carcinogens.[1] Regulatory agencies
worldwide have implemented stringent guidelines for the monitoring and control of these
impurities in active pharmaceutical ingredients (APIs) and finished drug products. Vortioxetine,
an antidepressant, is susceptible to the formation of nitrosamine impurities, particularly N-
nitroso-vortioxetine, a nitrosamine drug substance related impurity (NDSRI).[2][3] This
application note provides a detailed protocol for the analysis of volatile nitrosamines in
vortioxetine using Gas Chromatography-Mass Spectrometry (GC-MS), a robust and sensitive
analytical technique for this purpose.[1]

Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful and widely used
technique for the separation, identification, and quantification of volatile and semi-volatile
compounds. For enhanced selectivity and to meet the low detection limits required by
regulatory bodies, tandem mass spectrometry (GC-MS/MS) is often employed.[1][4] This
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document outlines a comprehensive workflow, from sample preparation to data analysis, for the
determination of nitrosamines in vortioxetine.

Experimental Protocols
Sample Preparation

The choice of sample preparation method depends on the solubility of the vortioxetine sample.
Both a direct injection and a liquid-liquid extraction method are presented below. It is crucial to
minimize sample exposure to air and light to prevent the formation or degradation of
nitrosamines.[4][5] The use of amber glassware is recommended.[4]

Method A: Direct Dissolution (for samples soluble in organic solvents)[6]

» Weigh 100-500 mg of the vortioxetine drug substance or ground tablets into a suitable
centrifuge tube.

e Add a known volume (e.g., 5 mL) of dichloromethane.

e Add the internal standard solution.

» Vortex for 20 minutes to ensure complete dissolution or extraction.

e Centrifuge at 10,000 rpm for 10 minutes.

 Filter the supernatant through a 0.2 pum syringe filter into a GC vial for analysis.[6]

Method B: Liquid-Liquid Extraction (for water-soluble samples)[1][6]

Weigh 100-500 mg of the vortioxetine sample into a centrifuge tube.

Dissolve the sample in a known volume (e.g., 8 mL) of 1 M sodium hydroxide solution.

Add the internal standard solution.

Add 2.0 mL of dichloromethane and vortex for at least 5 minutes.

Centrifuge the suspension at approximately 10,000 g for at least 5 minutes.[7]
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o Carefully collect the organic (dichloromethane) layer and filter it through a 0.2 um syringe
filter into a GC vial.[6]

GC-MS/MS Instrumental Conditions

The following are typical GC-MS/MS conditions that can be adapted for the analysis of volatile
nitrosamines in vortioxetine.

Parameter Condition

GC System Agilent 8890 GC or equivalent

Agilent 7010B Triple Quadrupole GC/MS or

Mass Spectrometer i
equivalent

SH-1-624Sil MS (30 mx 0.25 mm I.D., df = 1.4

Column
um) or equivalent[8]
Injection Volume 1-2 uL[8]
Injection Mode Splitless|[8]
Inlet Temperature 250 °CJ8]

50 °C (hold for 1 min), then ramp at 20 °C/min

Oven Program )
to 250 °C (hold for 3 min)[8]

Carrier Gas Helium at a constant flow

lon Source Electron lonization (EI)

lon Source Temp. 230 °CJ[8]

Interface Temp. 250 °CJ8]

Acquisition Mode Multiple Reaction Monitoring (MRM)

Standard Preparation

o Stock Solutions (1000 pg/mL): Prepare individual stock solutions of each target nitrosamine
and internal standard (e.g., NDMA-d6, NDEA-d10) in methanol.[1][6]
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e Intermediate Standard Mix (1 pg/mL): Prepare a mixed working standard solution by diluting
the stock solutions in dichloromethane.[1]

» Calibration Standards: Prepare a series of calibration standards by serially diluting the
intermediate standard mix with dichloromethane to achieve concentrations ranging from
approximately 0.5 ng/mL to 100 ng/mL.[1]

Quantitative Data Summary

The following tables summarize quantitative data from a UFLC-MS method for the analysis of
N-Nitroso Vortioxetine, which can serve as a reference for expected performance.

Table 1: Limit of Detection (LOD) and Limit of Quantification (LOQ)[2]

Analyte LOD (ppm) LOQ (ppm)

N-Nitroso Vortioxetine 0.660 1.995

Table 2: Precision[2]

Analyte Precision (%RSD)

N-Nitroso Vortioxetine 1.07

Table 3: Accuracy (% Recovery)[2]

Spiked Level % Recovery

LOQ 92.42 - 104.54
50% 92.42 - 104.54
100% 92.42 - 104.54
150% 92.42 - 104.54

Table 4: Linearity[2]
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Analyte Correlation Coefficient (r?)

N-Nitroso Vortioxetine 0.99964

Experimental Workflow and Diagrams

The overall workflow for the GC-MS analysis of volatile nitrosamines in vortioxetine is depicted
in the following diagram.
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Caption: Experimental workflow for GC-MS analysis of nitrosamines in vortioxetine.
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The logical relationship for ensuring accurate and reliable results in nitrosamine analysis
involves a series of verification and validation steps.
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Click to download full resolution via product page

Caption: Logical relationship for analytical method validation.

Conclusion

This application note provides a comprehensive protocol for the GC-MS analysis of volatile
nitrosamines in vortioxetine. The described methods for sample preparation, instrumental
analysis, and quantification are based on established practices and regulatory guidance.[1][4]
[6] Adherence to a well-validated analytical method is crucial for ensuring the safety and quality
of pharmaceutical products by accurately monitoring and controlling the levels of these
potentially carcinogenic impurities. The provided workflow and logical diagrams serve as a
guide for researchers and scientists in the development and implementation of robust analytical
methods for nitrosamine analysis.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/pdf/Application_Note_Detection_of_N_Nitrosamine_Impurities_in_Pharmaceutical_Products_by_Gas_Chromatography_Mass_Spectrometry_GC_MS.pdf
https://www.scirp.org/journal/paperinformation?paperid=147562
https://www.scirp.org/journal/paperinformation?paperid=147562
https://www.scirp.org/journal/paperinformation?paperid=147562
https://veeprho.com/impurities/n-nitroso-vortioxetine/
https://www.propharmagroup.com/thought-leadership/analytical-methods-for-the-investigation-of-carcinogenic-nitrosamines-in-apis-and-drug-products
https://apic.cefic.org/wp-content/uploads/2025/05/APIC-Nitrosamines-Risk-management_Guidance-for-API-Manufacturers_Final.pdf
https://www.agilent.com/cs/library/applications/an-nitrosamine-impurities-drug-products-gc-ms-ms-5994-5795en-agilent.pdf
https://www.edqm.eu/documents/52006/286293/Swissmedic+limit+test+for+the+determination+of+Nitrosamines+by+GC-MS_MS.pdf/76853d6b-4c19-c054-5bb7-ee4e77232cdf?version=1.1&t=1638886837772&download=true
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/14262/an_01-00242-en.pdf
https://www.benchchem.com/product/b15813911/docs#application-note-gc-ms-analysis-of-volatile-nitrosamines-in-vortioxetine
https://www.benchchem.com/product/b15813911/docs#application-note-gc-ms-analysis-of-volatile-nitrosamines-in-vortioxetine
https://www.benchchem.com/product/b15813911/docs#application-note-gc-ms-analysis-of-volatile-nitrosamines-in-vortioxetine
https://www.benchchem.com/product/b15813911/docs#application-note-gc-ms-analysis-of-volatile-nitrosamines-in-vortioxetine
https://www.benchchem.com/product/b15813911?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15813911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15813911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

